Cas no 179680-92-3 (2-Pyridineoctanoic acid, 6-pentyl-, methyl ester)
179680-92-3 structure
Product Name:2-Pyridineoctanoic acid, 6-pentyl-, methyl ester
CAS No:179680-92-3
MF:C19H31NO2
MW:305.454945802689
CID:1370437
Update Time:2024-08-16
2-Pyridineoctanoic acid, 6-pentyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridineoctanoic acid, 6-pentyl-, methyl ester
-
- Inchi: 1S/C19H31NO2/c1-3-4-8-12-17-14-11-15-18(20-17)13-9-6-5-7-10-16-19(21)22-2/h11,14-15H,3-10,12-13,16H2,1-2H3
- InChI Key: GCBTUUFUUKIEOU-UHFFFAOYSA-N
- SMILES: C1(CCCCCCCC(OC)=O)=NC(CCCCC)=CC=C1
Computed Properties
- Exact Mass: 305.23563
Experimental Properties
- Density: 0.964±0.06 g/cm3(Predicted)
- Boiling Point: 395.3±30.0 °C(Predicted)
- PSA: 39.19
- pka: 6.63±0.12(Predicted)
2-Pyridineoctanoic acid, 6-pentyl-, methyl ester Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
179680-92-3 (2-Pyridineoctanoic acid, 6-pentyl-, methyl ester) Related Products
- 2739-74-4(Ethyl 3-(pyridin-2-YL)propanoate)
- 69917-80-2(Methyl 3-(1H-pyrrol-2-yl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk